Cas no 1212058-06-4 ((4-(5-Chlorothiophen-2-yl)phenyl)methanamine)

(4-(5-Chlorothiophen-2-yl)phenyl)methanamine is a versatile aromatic amine derivative featuring a chlorothiophene moiety linked to a benzylamine group. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, offering reactivity at both the amine and aromatic positions for further functionalization. The chlorothiophene group enhances electron-withdrawing properties, influencing reactivity in cross-coupling or substitution reactions. Its structural motif is relevant in the development of bioactive molecules, including potential kinase inhibitors or antimicrobial agents. The compound's stability and well-defined synthetic route make it suitable for scalable applications. High-purity grades are available to ensure consistency in research and industrial processes.
(4-(5-Chlorothiophen-2-yl)phenyl)methanamine structure
1212058-06-4 structure
Product Name:(4-(5-Chlorothiophen-2-yl)phenyl)methanamine
CAS No:1212058-06-4
MF:C11H10ClNS
MW:223.721800327301
CID:1040158
PubChem ID:57365260
Update Time:2025-06-07

(4-(5-Chlorothiophen-2-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-(5-Chlorothiophen-2-yl)phenyl)methanamine
    • (4-(5-Chlorothiophen-2-yl)phenyl)methamine
    • [4-(5-chlorothiophen-2-yl)phenyl]methanamine
    • DTXSID10724442
    • AKOS016006505
    • 1212058-06-4
    • 1-[4-(5-Chlorothiophen-2-yl)phenyl]methanamine
    • DB-327785
    • Inchi: 1S/C11H10ClNS/c12-11-6-5-10(14-11)9-3-1-8(7-13)2-4-9/h1-6H,7,13H2
    • InChI Key: KSFFZMXVXZWEJY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2C=CC(CN)=CC=2)S1

Computed Properties

  • Exact Mass: 223.0222482g/mol
  • Monoisotopic Mass: 223.0222482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.3Ų

(4-(5-Chlorothiophen-2-yl)phenyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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